Cas no 477873-22-6 ((1S,2S)-Cyclopentane-1,2-diamine dihydrochloride)

• Product Name: (1S,2S)-Cyclopentane-1,2-diamine dihydrochloride
• CAS No: 477873-22-6
• Molecular Formula: C₅H₁₂N₂^.₂[HCl]
• Molecular Weight: 173.08406
• MDL: MFCD10000874
• CID: 931385
• PubChem ID: 329760374

(1S,2S)-Cyclopentane-1,2-diamine dihydrochloride Properties

Names and Identifiers

• (1S,2S)-Cyclopentane-1,2-diamine dihydrochloride
• (1S,2S)-trans-1,2-Cyclopentanediamine dihydrochloride
• (1S,2S)-trans-1,2-Cyclopentanediamine dihydrochloride, 98.5-101.5% (AT)
• SCHEMBL1459182
• 477873-22-6
• starbld0000394
• (1S,2S)-Cyclopentane-1,2-diamine--hydrogen chloride (1/2)
• DTXSID50647787
• (1S,2S)-TRANS-1,2-CYCLOPENTANEDIAMINE DIHYDROCHLORIDE
• (1S,2S)-cyclopentane-1,2-diamine;dihydrochloride

• MDL： MFCD10000874
• InChIKey： VZCLGIZICFQJBX-RSLHMRQOSA-N
• Inchi： InChI=1S/C5H12N2.2ClH/c6-4-2-1-3-5(4)7;;/h4-5H,1-3,6-7H2;2*1H/t4-,5-;;/m0../s1
• SMILES： [Cl-].[Cl-].[NH3+][C@H]1CCC[C@@H]1[NH3+]

Computed Properties

• Exact Mass: 172.0534038g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 172.0534038g/mol
• Heavy Atom Count: 9
• Complexity: 55.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Optical Activity: [α]/D +23.5±1.0°, c = 2 in 1 M HCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts